Cas no 2167097-48-3 (3-(ethylamino)propane-1-sulfonyl fluoride)

• Product Name: 3-(ethylamino)propane-1-sulfonyl fluoride
• CAS No: 2167097-48-3
• MF: C₅H₁₂FNO₂S
• MW: 169.217683792114
• CID: 6421783
• PubChem ID: 165532221
• Update Time: 2025-06-08

3-(ethylamino)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(ethylamino)propane-1-sulfonyl fluoride
• EN300-1577127
• 2167097-48-3

• Inchi： 1S/C5H12FNO2S/c1-2-7-4-3-5-10(6,8)9/h7H,2-5H2,1H3
• InChI Key： PRLIPGLXPJPTOA-UHFFFAOYSA-N
• SMILES： S(CCCNCC)(=O)(=O)F

Computed Properties

• Exact Mass: 169.05727796g/mol
• Monoisotopic Mass: 169.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-(ethylamino)propane-1-sulfonyl fluoride

Comprehensive Overview of 3-(ethylamino)propane-1-sulfonyl fluoride (CAS No. 2167097-48-3): Properties, Applications, and Innovations

3-(ethylamino)propane-1-sulfonyl fluoride (CAS No. 2167097-48-3) is a specialized sulfonyl fluoride derivative gaining traction in pharmaceutical and biochemical research due to its unique reactivity. This compound belongs to the sulfur-containing organofluorines, a class increasingly explored for their role in covalent inhibitor design and proteomics studies. Its molecular structure combines an ethylamino moiety with a sulfonyl fluoride group, enabling selective interactions with biological targets—a feature aligning with current trends in targeted drug discovery and activity-based protein profiling (ABPP).

Recent advancements in covalent drug development have spotlighted sulfonyl fluorides like 3-(ethylamino)propane-1-sulfonyl fluoride as "clickable" warheads. Researchers leverage their ability to form stable bonds with nucleophilic amino acids (e.g., serine, threonine) while maintaining biocompatibility—a hot topic in AI-driven molecular docking simulations. The compound’s CAS No. 2167097-48-3 frequently appears in patent filings related to kinase inhibitors and enzyme modulators, reflecting its utility in precision medicine pipelines.

From a synthetic chemistry perspective, this compound exemplifies the growing demand for fluorinated building blocks in late-stage functionalization. Its sulfonyl fluoride group participates in SuFEx (Sulfur-Fluoride Exchange) reactions—a concept trending in click chemistry forums. Laboratories optimizing high-throughput screening protocols often prioritize 3-(ethylamino)propane-1-sulfonyl fluoride for its balance between reactivity and stability, addressing common search queries like "how to improve covalent probe selectivity" or "best practices for ABPP workflows."

Environmental and handling considerations for CAS No. 2167097-48-3 align with standard laboratory safety protocols. While not classified as hazardous under major regulatory frameworks, its sulfonyl fluoride functionality warrants precautions typical for reactive electrophiles—a detail often queried in chemical database searches. Storage recommendations emphasize anhydrous conditions to preserve its hydrolytic stability, a key parameter discussed in chemical stability optimization studies.

The commercial availability of 3-(ethylamino)propane-1-sulfonyl fluoride through specialty chemical suppliers has expanded alongside interest in fragment-based drug discovery. Its pricing and purity data (often >95% by HPLC) are frequently compared against analogous sulfonyl fluorides in research procurement platforms. Recent publications correlate its use with breakthroughs in cryo-EM structural analysis, where its small size enables minimal perturbation of protein complexes—a niche application gaining visibility in structural biology circles.

Future directions for CAS No. 2167097-48-3 may involve machine learning-assisted reactivity prediction, as datasets grow for sulfur-fluorine interactions. Its role in chemical biology tool development continues to evolve, particularly for studying post-translational modifications—a trending intersection between proteomics and medicinal chemistry. These applications position the compound as a versatile candidate for next-generation probe design, answering industry demands for selective biochemical tools.